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Compound of Interest

Compound Name: tert-Butyl 7-bromoheptanoate

Cat. No.: B1283140 Get Quote

Essential Safety and Handling Guide for tert-
Butyl 7-bromoheptanoate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling tert-Butyl 7-bromoheptanoate in a laboratory setting. The

information is targeted towards researchers, scientists, and drug development professionals to

ensure safe and compliant handling of this chemical.

Hazard Profile and Quantitative Data
tert-Butyl 7-bromoheptanoate is a chemical that requires careful handling due to its potential

hazards. It is known to cause skin and eye irritation and may cause respiratory irritation.[1] The

following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Formula C₁₁H₂₁BrO₂ [2]

Molecular Weight 265.19 g/mol [1][2]

Boiling Point 274.7 ± 23.0 °C at 760 mmHg [3]

Physical Form Liquid [3]

Purity ≥97% [2][3]

Relative Density 1.169 [3]

Storage Temperature Room temperature [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling tert-Butyl 7-bromoheptanoate. The

following table summarizes the required PPE.
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Protection Type Required Equipment
Specifications & Best
Practices

Eye and Face Protection
Chemical safety goggles and a

face shield

Must meet ANSI Z87.1

standards. A face shield should

be worn over goggles,

especially when there is a risk

of splashing.

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves are

suitable for incidental contact

but should be removed

immediately after exposure.

For more prolonged handling,

consider double-gloving or

using heavier-duty gloves.

Body Protection Laboratory coat and long pants

A fully buttoned lab coat made

of cotton or other non-synthetic

material should be worn.

Foot Protection
Closed-toe, chemical-resistant

shoes

Shoes must cover the entire

foot to protect against spills.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

If engineering controls are

insufficient, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

may be necessary.

Operational and Disposal Plans
Adherence to the following step-by-step procedures is essential for the safe handling and

disposal of tert-Butyl 7-bromoheptanoate.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of tert-Butyl 7-bromoheptanoate.
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Detailed Methodologies
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Confirm that the label on the container matches the product ordered.

Log the material into your laboratory's chemical inventory system.

2. Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep the container tightly closed when not in use.[4]

Store away from incompatible materials such as strong oxidizing agents and bases.

3. Handling:

All handling of tert-Butyl 7-bromoheptanoate should be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[5]

Wash hands thoroughly after handling.[4]

4. Spill Procedures:

Small Spills:

Alert others in the vicinity.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or

sand.
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Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.[5]

Clean the spill area with a suitable solvent, followed by washing with soap and water.

Large Spills:

Evacuate the immediate area.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

5. Disposal Plan:

Chemical Waste: All waste containing tert-Butyl 7-bromoheptanoate must be treated as

hazardous waste.

Collect all residual chemical and contaminated materials in a clearly labeled, sealed, and

compatible waste container.

The container must be labeled with "Hazardous Waste," the full chemical name, and the

appropriate hazard pictograms.

Contaminated PPE: Used gloves, aprons, and other disposable PPE should be collected in a

designated hazardous waste container.

Empty Containers: Dispose of as unused product.[5]

Waste Collection: Contact your institution's EHS office to arrange for the collection and

disposal of hazardous waste. Do not pour this chemical down the drain.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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